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Compound of Interest

Compound Name: trans-2-Piperidin-1-ylcyclopentanol

Cat. No.: B2517541

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound trans-2-Piperidin-1-ylcyclopentanol is not readily commercially
available and does not have a registered CAS number at the time of this publication. This guide
provides a comprehensive overview of its synthesis, characterization, and potential biological
significance based on established chemical principles and data from analogous compounds.

Introduction

trans-2-Piperidin-1-ylcyclopentanol is a vicinal amino alcohol derivative of cyclopentane.
This class of compounds, characterized by a hydroxyl group and an amino group on adjacent
carbon atoms in a trans configuration, serves as a valuable scaffold in medicinal chemistry. The
incorporation of a piperidine ring, a common motif in many pharmaceuticals, suggests that this
molecule may exhibit interesting biological activities. The piperidine moiety can influence a
compound's lipophilicity, basicity, and ability to interact with biological targets, potentially
enhancing its pharmacokinetic and pharmacodynamic properties.

This technical guide outlines a proposed synthetic route for trans-2-Piperidin-1-
ylcyclopentanol, detailed protocols for its purification and characterization, and a discussion of
its potential biological applications based on the activities of structurally related molecules.

Chemical Information
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Property Value

IUPAC Name trans-2-(Piperidin-1-yl)cyclopentan-1-ol
Molecular Formula C10H19NO

Molecular Weight 169.26 g/mol

Canonical SMILES C1CCC(N(C1)Cc2cccece20)cen

CAS Number Not available

Proposed Synthesis

The most direct and efficient synthetic route to trans-2-Piperidin-1-ylcyclopentanol is the
nucleophilic ring-opening of cyclopentene oxide with piperidine. This reaction is an SN2 type
mechanism where the nitrogen atom of piperidine attacks one of the electrophilic carbon atoms
of the epoxide ring, leading to the formation of the trans product.

Overall Reaction:

Cyclopentene Oxide Piperidine, Heat
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Figure 1: Proposed synthesis of trans-2-Piperidin-1-ylcyclopentanol.

Detailed Experimental Protocol

Materials:
e Cyclopentene oxide (1.0 eq)

e Piperidine (1.2 eq)
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Ethanol (as solvent)

Diethyl ether

Anhydrous magnesium sulfate

Saturated aqueous sodium bicarbonate solution

Brine

Procedure:

To a solution of cyclopentene oxide (1.0 eq) in ethanol, add piperidine (1.2 eq) dropwise at
room temperature with stirring.

o Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure.

o Dissolve the residue in diethyl ether and wash with a saturated aqueous sodium bicarbonate
solution, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification

The crude trans-2-Piperidin-1-ylcyclopentanol can be purified by column chromatography on
silica gel.

Experimental Protocol for Purification

Materials:
e Crude trans-2-Piperidin-1-ylcyclopentanol

« Silica gel (for column chromatography)
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e Hexane

o Ethyl acetate

e Triethylamine

Procedure:

e Prepare a slurry of silica gel in hexane and pack it into a chromatography column.
e Dissolve the crude product in a minimal amount of the eluent.

o Load the dissolved sample onto the top of the silica gel column.

» Elute the column with a gradient of ethyl acetate in hexane, containing a small percentage of
triethylamine (e.g., 1-2%) to prevent tailing of the amine on the acidic silica gel.

o Collect the fractions and analyze them by TLC.

o Combine the fractions containing the pure product and remove the solvent under reduced
pressure to yield purified trans-2-Piperidin-1-ylcyclopentanol.

Characterization

The structure and purity of the synthesized compound should be confirmed by various
spectroscopic methods.

Expected Spectroscopic Data

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2517541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2517541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Technique

Expected Observations

1H NMR

Signals corresponding to the piperidine ring
protons, cyclopentane ring protons, a methine
proton adjacent to the hydroxyl group (CH-OH),
and a methine proton adjacent to the piperidine
nitrogen (CH-N). The coupling constants
between the protons on C1 and C2 of the
cyclopentane ring will be indicative of the trans

configuration.

13C NMR

Ten distinct carbon signals corresponding to the
piperidine and cyclopentane rings. The carbons
attached to the oxygen and nitrogen atoms will
be shifted downfield.

IR Spectroscopy

A broad absorption band in the region of 3300-
3600 cm™1 due to the O-H stretching of the
hydroxyl group. C-H stretching absorptions
around 2850-3000 cm~1, and a C-N stretching
absorption around 1000-1200 cm~1,

Mass Spectrometry

A molecular ion peak (M*) corresponding to the
molecular weight of the compound (169.26
g/mol ). Fragmentation patterns may include the
loss of a hydroxyl group or cleavage of the

cyclopentane or piperidine rings.

Potential Biological Applications

While the specific biological activity of trans-2-Piperidin-1-ylcyclopentanol has not been

reported, the structural motifs present in the molecule suggest several potential areas of

pharmacological interest.

» Antimicrobial Activity: Many piperidine derivatives have been shown to possess antibacterial

and antifungal properties. The combination of the piperidine ring and the amino alcohol

functionality could lead to compounds with antimicrobial efficacy.
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» Anticancer Activity: The piperidine scaffold is a key component in numerous anticancer
drugs. Derivatives of 2-aminocyclopentanol have also been investigated for their potential as
anticancer agents.

» Neurological Activity: The piperidine nucleus is a common feature in many centrally acting
drugs. The structural similarity to known neuromodulators suggests that trans-2-Piperidin-1-
ylcyclopentanol could be explored for its effects on the central nervous system.

Experimental and Logical Workflows

The following diagram illustrates the overall workflow from synthesis to characterization and
potential biological screening of trans-2-Piperidin-1-ylcyclopentanol.
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Figure 2: Workflow for synthesis, purification, characterization, and screening.
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 To cite this document: BenchChem. [Technical Guide: trans-2-Piperidin-1-ylcyclopentanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2517541#trans-2-piperidin-1-ylcyclopentanol-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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